Cas no 2416235-71-5 (2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride)

2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride is a spirocyclic amine derivative with a unique structural framework, offering versatility in synthetic and medicinal chemistry applications. Its spirocyclic core enhances molecular rigidity, which can improve binding selectivity in drug design. The hydrochloride salt form ensures stability and solubility, facilitating handling and storage. This compound serves as a valuable intermediate in the development of pharmacologically active molecules, particularly for targeting central nervous system (CNS) disorders or as a scaffold for heterocyclic synthesis. Its well-defined stereochemistry and functional group compatibility make it a practical choice for researchers exploring novel bioactive compounds or asymmetric synthesis pathways.
2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride structure
2416235-71-5 structure
Product Name:2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride
CAS No:2416235-71-5
MF:C9H18ClNO
MW:191.698321819305
CID:6509405
PubChem ID:146155266
Update Time:2025-05-19

2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • AT31624
    • (2-Oxaspiro[4.4]nonan-3-yl)methanamine hydrochloride
    • 2416235-71-5
    • EN300-26690327
    • 1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
    • 2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride
    • (2-OXASPIRO[4.4]NONAN-3-YL)METHANAMINE HCL
    • Inchi: 1S/C9H17NO.ClH/c10-6-8-5-9(7-11-8)3-1-2-4-9;/h8H,1-7,10H2;1H
    • InChI Key: ZKXGOJDOZVXYEO-UHFFFAOYSA-N
    • SMILES: Cl.O1C(CN)CC2(C1)CCCC2

Computed Properties

  • Exact Mass: 191.1076919g/mol
  • Monoisotopic Mass: 191.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26690327-0.05g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
0.05g
$216.0 2023-05-23
Enamine
EN300-26690327-0.1g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
0.1g
$322.0 2023-05-23
Enamine
EN300-26690327-0.25g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
0.25g
$459.0 2023-05-23
Enamine
EN300-26690327-0.5g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
0.5g
$723.0 2023-05-23
Enamine
EN300-26690327-1.0g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
1g
$928.0 2023-05-23
Enamine
EN300-26690327-2.5g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
2.5g
$1819.0 2023-05-23
Enamine
EN300-26690327-5.0g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
5g
$2692.0 2023-05-23
Enamine
EN300-26690327-10.0g
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
10g
$3992.0 2023-05-23
Aaron
AR027Z7A-50mg
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
50mg
$322.00 2025-02-15
Aaron
AR027Z7A-100mg
1-{2-oxaspiro[4.4]nonan-3-yl}methanamine hydrochloride
2416235-71-5 95%
100mg
$468.00 2025-02-15

Additional information on 2-Oxaspiro[4.4]nonan-3-ylmethanamine;hydrochloride

2-Oxaspiro[4.4]nonan-3-ylmethanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2416235-71-5, known as 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride, is a unique spiro compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom, in this case, the oxygen atom in the oxacycle. The structure of 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride consists of a nine-membered ring system with an oxygen atom at position 2 and an amine group attached at position 3.

Recent studies have highlighted the potential of spiro compounds in drug design due to their ability to adopt diverse conformations, which can enhance bioavailability and target specificity. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it ensures stability and solubility in aqueous environments. Researchers have explored its use as a precursor for synthesizing bioactive molecules, including antiviral agents and anticancer drugs.

The synthesis of 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride involves a multi-step process that typically begins with the preparation of the spiro ring system. One common approach is through the cyclization of appropriately substituted diols or amino alcohols under acidic or basic conditions. The formation of the spiro ring is often facilitated by intramolecular nucleophilic attack, leading to the formation of the oxygen-containing ring system. Subsequent functionalization steps allow for the introduction of the amine group and its subsequent conversion to the hydrochloride salt.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its spiro structure provides a rigid framework that can be further modified to introduce various functional groups, enabling the creation of complex molecular architectures. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which are highly valuable in medicinal chemistry.

In terms of physical properties, 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride exhibits a melting point around 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its thermal stability makes it suitable for high-temperature reactions, while its solubility profile facilitates its use in solution-based synthetic protocols.

From a pharmacological perspective, this compound has shown promise as a lead molecule for developing drugs targeting various therapeutic areas. For instance, studies have demonstrated its ability to inhibit key enzymes involved in viral replication, suggesting potential applications in antiviral therapy. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its versatility in chemical research.

The latest research on spiro compounds has also shed light on their potential applications in materials science. For example, derivatives of 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride have been investigated as precursors for generating porous materials with tailored properties for gas storage and catalysis. These findings highlight the compound's role as a key intermediate in both medicinal and materials chemistry.

In conclusion, 2-Oxaspiro[4.4]nonan-3-ylmethanamine hydrochloride stands out as a remarkable example of how structural complexity can be harnessed to create compounds with multifaceted applications. Its unique spiro structure, combined with its favorable physical and chemical properties, positions it as an invaluable tool in modern chemical research and development.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd